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Compound of Interest

Compound Name: Tritylamine

Cat. No.: B134856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Tritylamine
(Triphenylmethylamine), a compound widely utilized in organic synthesis. Adherence to these

guidelines is crucial to ensure a safe laboratory environment.

Chemical and Physical Properties
Tritylamine is a white to off-white crystalline solid. A summary of its key physical and chemical

properties is presented in Table 1.
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Property Value Source

Molecular Formula C₁₉H₁₇N PubChem[1]

Molecular Weight 259.34 g/mol Sigma-Aldrich[2], PubChem[1]

CAS Number 5824-40-8 PubChem[1]

Melting Point 102-104 °C Sigma-Aldrich[2]

Boiling Point 223 °C at 14 mmHg Sigma-Aldrich[2]

Appearance Solid Sigma-Aldrich[2]

Synonyms

Triphenylmethylamine, α,α-

diphenyl-

Benzenemethanamine

NIST[3]

Hazard Identification and Classification
Tritylamine is classified as a hazardous substance. The GHS classification is summarized in

Table 2.

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning[1]
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Safety and Handling Precautions
Strict adherence to the following precautions is mandatory when handling Tritylamine.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Tritylamine to determine the

appropriate PPE. Table 3 outlines the recommended PPE.

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields (conforming to

EN166) or chemical safety goggles.[4]

Skin Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber). Wear appropriate protective

clothing to prevent skin exposure.[4]

Respiratory Protection

Use a NIOSH/MSHA approved respirator if

ventilation is inadequate or for prolonged

exposure.[4]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.[5]

Ensure eyewash stations and safety showers are readily accessible and in close proximity to

the workstation.[4][5]

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust.[4]

Wash hands thoroughly after handling.[6]

Keep away from heat, sparks, and open flames.
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Avoid formation of dust and aerosols.

Emergency Procedures
In the event of an emergency, follow the procedures outlined in Table 4.

Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[5]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.[5]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[5]

Ingestion

If swallowed, do NOT induce vomiting. Get

medical aid immediately. Call a poison control

center.[4]

Fire
Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam.[6]

Accidental Release

Use appropriate personal protective equipment.

Sweep up, then place into a suitable container

for disposal. Avoid generating dusty conditions.

[4]

Storage and Disposal
Storage: Store in a tightly closed container. Store in a cool, dry, well-ventilated area away

from incompatible substances.[4][5]
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Disposal: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.[5]

Reactivity and Stability
Chemical Stability: Stable under normal temperatures and pressures.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, carbon dioxide.[4]

Experimental Protocol: Standard Operating
Procedure for Handling Tritylamine
The following workflow outlines the standard procedure for the safe handling of Tritylamine in

a laboratory setting.
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Safe Handling Workflow for Tritylamine
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Caption: Safe Handling Workflow for Tritylamine.
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This diagram outlines the necessary steps for safely handling Tritylamine, from initial

preparation to final cleanup and disposal.

Toxicity Information
Detailed toxicological studies specifically for Tritylamine are not widely available in the public

domain. The primary hazards are related to its irritant properties.[1] It is crucial to handle this

compound with care to avoid direct contact. In contrast, the related compound Triethylamine

has undergone more extensive toxicity studies.[7][8] However, it is important not to extrapolate

toxicity data between these two distinct chemicals.

Signaling Pathways and Experimental Workflows
Tritylamine is primarily used as a protecting group for primary amines in organic synthesis.[9]

Its bulky trityl group sterically hinders the amine functionality, preventing it from participating in

unwanted side reactions. The deprotection is typically achieved under acidic conditions.

The logical relationship for its use as a protecting group can be visualized as follows:
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Tritylamine as an Amine Protecting Group
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Caption: Tritylamine as an Amine Protecting Group.
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This diagram illustrates the logical sequence of using Tritylamine to protect a primary amine

during a chemical synthesis, followed by its removal to yield the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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